Cas no 1261665-43-3 (5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl)

• Product Name: 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl
• CAS No: 1261665-43-3
• MF: C₁₃H₇Cl₅
• MW: 340.459678888321
• CID: 4997649
• Update Time: 2025-07-19

5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H7Cl5/c14-6-7-1-2-10(15)8(3-7)9-4-12(17)13(18)5-11(9)16/h1-5H,6H2
• InChI Key： REYZKCVDOLUAGF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCl)C=C1C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 7
• Topological Polar Surface Area: 0

Additional information on 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl

Introduction to 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl (CAS No. 1261665-43-3)

5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl, identified by the CAS number 1261665-43-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the biphenyl family, characterized by its two fused benzene rings, and incorporates multiple chlorine atoms as well as a chloromethyl functional group. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The presence of four chlorine atoms at specific positions (2, 4, 5, and 2') in the biphenyl core imparts unique electronic and steric properties to the molecule. These properties are crucial in determining its reactivity and interaction with biological targets. The chloromethyl group (-CH₂Cl) introduces a reactive site that can be utilized for further functionalization, making it a versatile building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in understanding the pharmacological potential of halogenated biphenyl derivatives. Studies have shown that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of chlorine atoms in 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl may influence its binding affinity to certain enzymes or receptors, making it a promising candidate for drug discovery.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Researchers have been exploring how halogenated biphenyls can interact with target proteins to alter cellular functions. For instance, studies have suggested that certain halogenated biphenyls can inhibit the activity of kinases, which are key enzymes involved in cell signaling pathways. The chloromethyl group in 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl could serve as a point of attachment for developing kinase inhibitors or other therapeutic agents.

The synthesis of 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of chlorine atoms at specific positions requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve the desired structure efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies can predict how 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl interacts with biological targets at the atomic level. These insights can guide the design of more effective derivatives with enhanced pharmacological properties.

In addition to its potential therapeutic applications, 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl has shown promise in material science research. Halogenated biphenyls are known for their stability and resistance to environmental degradation, making them suitable for use in polymers and coatings. The unique electronic properties of this compound could also be exploited in the development of organic electronic materials such as semiconductors and light-emitting diodes (LEDs).

The environmental impact of halogenated biphenyls is another area of concern that warrants further investigation. While these compounds offer numerous benefits in industrial and pharmaceutical applications, their persistence in the environment raises questions about potential long-term effects on ecosystems. Research is ongoing to develop more sustainable synthetic routes that minimize environmental impact while maintaining high efficacy.

In conclusion, 5'-Chloromethyl-2,4,5,2'-tetrachlorobiphenyl (CAS No. 1261665-43-3) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features make it a valuable tool for researchers exploring new drug candidates and advanced materials. As our understanding of its properties continues to grow，so does its promise for contributing to scientific and technological advancements.